Cas no 56-69-9 (5-Hydroxy Tryptophan)

• Product Name: 5-Hydroxy Tryptophan
• CAS No: 56-69-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.2246
• MDL: MFCD00005651
• CID: 33630
• Update Time: 2025-11-06

5-Hydroxy Tryptophan Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• HYDROXYTRYPTOPHAN
• DL-5-HTP
• DL-5-HYDROXYTRYPTOPHAN
• DL-2-AMINO-3-(5-HYDROXYINDOLYL)PROPIONIC ACID
• 5-HYDROXY-DL-TRYPTOPHAN
• 5-HYDROXYTRYPTOPHAN
• 2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)-PROPIONIC ACID
• 2-Chloro-3-methylamine-5-trifluoromethylpyridine hydrochloride
• 5-HTP
• DL-Hydroxytryptophan
• (+-)-5-Hydroxytryptophan
• 5-Hydroxytryptophan DL-form
• H-DL-Trp(5-OH)-OH
• DL-Pretonine
• 5-hydroxytryptophan (5-HTP)
• LDCYZAJDBXYCGN-UHFFFAOYSA-N
• C11H12N2O3
• 5-Hydroxytryptophan L form
• D,L-5-hydroxytryptophan
• 5-Hydroxy Tryptophan

• MDL： MFCD00005651
• Inchi： 1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m0/s1
• InChI Key： LDCYZAJDBXYCGN-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC(O)=C2)NC=1)N
• BRN： 0088199

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.22
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -1.2
• Topological Polar Surface Area: 99.3

Experimental Properties

• Color/Form: White powder
• Density: 1.484
• Melting Point: 298-300 °C (dec.)(lit.)
• Boiling Point: 520.6°C at 760 mmHg
• Flash Point: 268.7°C
• Refractive Index: 1.5200 (estimate)
• Solubility: Solubilities: 2.5 g/100 mL in 50% boiling alcohol; 5.5 g/100 mL in water at 100 °C
• Water Partition Coefficient: Soluble in water (4 mg/ml at 25°C), methanol.
• PSA: 99.34000
• LogP: 1.52820
• Merck: 14,4847
• Vapor Pressure: 2.55X10-11 mm Hg at 25 °C (est)

5-Hydroxy Tryptophan Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2811
• Safety Instruction： S24/25; S22
• RTECS：YN7100000
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Room temperature
• Safety Term：S24/25-S22
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Hydroxy Tryptophan

5-Hydroxy Tryptophan (5-HTP): A Comprehensive Guide to This Natural Mood Enhancer

5-Hydroxy Tryptophan (5-HTP), with CAS number 56-69-9, is a naturally occurring amino acid and chemical precursor to the neurotransmitter serotonin. Derived from the seeds of the African plant Griffonia simplicifolia, this compound has gained significant attention in recent years for its potential benefits in mood regulation, sleep improvement, and overall mental well-being.

The biochemical pathway of 5-HTP begins with the essential amino acid L-tryptophan, which converts to 5-HTP before transforming into serotonin. This unique position in the serotonin synthesis pathway makes 5-Hydroxy Tryptophan supplements particularly interesting to researchers and health-conscious consumers alike. Unlike tryptophan, which must compete with other amino acids for absorption, 5-HTP bypasses this metabolic bottleneck, potentially offering more direct benefits.

Recent studies suggest that 5-HTP benefits may include support for emotional balance, healthy sleep patterns, and appetite regulation. The compound's ability to cross the blood-brain barrier allows it to directly influence serotonin levels in the central nervous system. This mechanism has made 5-HTP for mood support a popular topic in nutritional neuroscience discussions, especially among individuals seeking natural alternatives for emotional well-being.

The global market for 5-Hydroxy Tryptophan products has seen steady growth, driven by increasing awareness of mental health and natural supplementation. Consumers frequently search for information about 5-HTP dosage recommendations, best time to take 5-HTP, and 5-HTP vs SSRIs, reflecting the compound's relevance in contemporary health conversations. Manufacturers have responded by developing various delivery forms, including capsules, tablets, and even gummies containing pure 5-HTP extract.

Quality considerations for 5-HTP supplements include purity levels, sourcing methods, and manufacturing standards. The most reputable products typically contain 98-99% pure 5-Hydroxy Tryptophan derived from Griffonia simplicifolia seeds. Analytical techniques like HPLC (High-Performance Liquid Chromatography) are commonly employed to verify the compound's identity and potency, ensuring consumers receive authentic, effective products.

When exploring 5-HTP uses in wellness, it's important to consider the body of clinical research. While not approved as a pharmaceutical treatment, numerous studies have examined 5-HTP for occasional anxiety and 5-HTP for sleep support. The compound's potential to support serotonin production makes it particularly interesting for seasonal mood challenges, with some users reporting benefits when taking 5-HTP during winter months.

The safety profile of 5-Hydroxy Tryptophan is generally favorable when used appropriately. Common questions include does 5-HTP cause drowsiness and 5-HTP side effects to watch for. Most adverse effects, when they occur, tend to be mild and may include temporary digestive discomfort. However, as with any supplement, consulting a healthcare professional before starting 5-HTP supplementation is advisable, especially for individuals taking other medications.

Future research directions for 5-HTP may explore its potential in supporting cognitive function and its relationship with other neurotransmitters. The scientific community continues to investigate optimal 5-HTP dosing strategies and potential synergistic combinations, such as 5-HTP with vitamin B6, which serves as a cofactor in serotonin synthesis. These developments could further enhance our understanding of this fascinating natural compound.

For consumers seeking natural mood support options, 5-Hydroxy Tryptophan represents an intriguing alternative worth considering. Its role in serotonin production, combined with its plant-derived origin, makes it appealing to those pursuing holistic approaches to emotional well-being. As research continues to evolve, 5-HTP may gain even broader recognition in the field of nutritional neuroscience and natural wellness solutions.